Cas no 422527-81-9 (N-(2-methoxyphenyl)methyl-2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide)

• Product Name: N-(2-methoxyphenyl)methyl-2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide
• CAS No: 422527-81-9
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 6198662
• PubChem ID: 78331021
• Update Time: 2025-11-01

N-(2-methoxyphenyl)methyl-2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)methyl-2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide
• 422527-81-9

• Inchi： 1S/C18H17N3O3S/c1-24-15-9-5-2-6-12(15)10-19-16(22)11-21-17(23)13-7-3-4-8-14(13)20-18(21)25/h2-9,13H,10-11H2,1H3,(H,19,22)
• InChI Key： GTVUIDHFUBVTCD-UHFFFAOYSA-N
• SMILES： S=C1N=C2C=CC=CC2C(N1CC(NCC1C=CC=CC=1OC)=O)=O

Computed Properties

• Exact Mass: 355.09906259g/mol
• Monoisotopic Mass: 355.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 103Ų

Additional information on N-(2-methoxyphenyl)methyl-2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide

Introduction to N-(2-methoxyphenyl)methyl-2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide and Its Significance in Modern Chemical Biology

N-(2-methoxyphenyl)methyl-2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide, identified by its CAS number 422527-81-9, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its fusion of a methoxyphenyl group with a tetrahydroquinazolinone core, has garnered attention due to its potential biological activities and mechanistic insights into drug design.

The significance of this compound lies in its structural complexity and the functional diversity it exhibits. The presence of a 2-methoxyphenyl moiety suggests possible interactions with biological targets that are influenced by aromatic ring systems, while the tetrahydroquinazolinone scaffold is known for its role in various pharmacophoric frameworks. These features make it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on quinazolinone derivatives due to their demonstrated efficacy in multiple therapeutic areas. The 4-oxo-2-sulfanylidene group within the compound's structure is particularly noteworthy, as it introduces a reactive site that could be exploited for covalent drug-target interactions. Such interactions are increasingly favored in drug development due to their potential for high specificity and durability.

The compound's potential applications extend to the development of novel therapeutic agents. Studies have begun to explore its interactions with enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies suggest that it may exhibit inhibitory activity against certain kinases, which are often implicated in cancer and inflammatory diseases. This aligns with the broader trend in drug discovery toward targeting protein-protein interactions and post-translational modifications.

Furthermore, the incorporation of a sulfanylidene group into the tetrahydroquinazolinone core introduces unique electronic properties that could enhance binding affinity and selectivity. This modification has been strategically employed in other drug candidates to improve pharmacokinetic profiles and reduce off-target effects. The chemical biology community is keenly interested in understanding how these structural features translate into functional outcomes at the molecular level.

The synthesis of N-(2-methoxyphenyl)methyl-2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis requires careful optimization to ensure high yield and purity, which are critical for subsequent biological evaluation. Advances in synthetic methodologies have enabled more efficient access to complex heterocycles like this one, making it feasible to produce sufficient quantities for rigorous testing.

In conclusion, N-(2-methoxyphenyl)methyl-2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide represents a promising lead compound with significant potential in chemical biology and drug discovery. Its unique structural features and reported biological activities make it a compelling subject for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in developing next-generation pharmaceuticals.